Cas no 80666-55-3 (Cyclopenta[c]pyran-4-carboxylic acid, 1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-(hydroxymethyl)-, (1S,4aS,5R,7R,7aS)-)

• Product Name: Cyclopenta[c]pyran-4-carboxylic acid, 1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-(hydroxymethyl)-, (1S,4aS,5R,7R,7aS)-
• CAS No: 80666-55-3
• MF: C₁₆H₂₄O₁₂
• MW: 408.354566574097
• CID: 728768
• Update Time: 2024-03-01

Cyclopenta[c]pyran-4-carboxylic acid, 1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-(hydroxymethyl)-, (1S,4aS,5R,7R,7aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylicacid, (1S,4aS,5R,7R,7aS)-1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-(hydroxymethyl)-(9CI)
• Cyclopenta[c]pyran-4-carboxylicacid, (1S,4aS,5R,7R,7aS)-1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-(hy
• Unedide
• CID 101286277
• Cyclopenta[c]pyran-4-carboxylic acid, 1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-5,7-dihydroxy-7-(hydroxymethyl)-, (1S,4aS,5R,7R,7aS)-

• Inchi： 1S/C16H24O12/c17-2-7-10(20)11(21)12(22)15(27-7)28-14-9-8(5(3-26-14)13(23)24)6(19)1-16(9,25)4-18/h3,6-12,14-15,17-22,25H,1-2,4H2,(H,23,24)/t6-,7-,8+,9-,10-,11+,12-,14+,15+,16+/m1/s1
• InChI Key： YEOAKYNPUWNNOB-KDYWOABDSA-N
• SMILES： O[C@]1(CO)C[C@H]([C@@H]2C(C(=O)O)=CO[C@H]([C@H]12)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 408.127
• Monoisotopic Mass: 408.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207
• XLogP3: -3.455

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 751.9±60.0 °C(Predicted)
• pka: 4.33±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides